Phenyl-d5-7-hydroxywarfarin

Description

Phenyl-d5-7-hydroxywarfarin, also known as 7-Hydroxy Warfarin-d5, is a deuterated metabolite of warfarin, a widely used anticoagulant. This compound is specifically labeled with five deuterium atoms on the phenyl ring, making it useful as an internal standard in biochemical and physiological studies. The molecular formula of Phenyl-d5-7-hydroxywarfarin is C19H16O5, with a molecular weight of approximately 329.4 g/mol .

Applications and Uses

Phenyl-d5-7-hydroxywarfarin is primarily used as an internal standard in the analysis of warfarin metabolites. Its deuterated form allows for easy differentiation from unlabeled metabolites during mass spectrometry or other analytical techniques. This application is crucial in pharmacokinetic studies to understand the metabolism and elimination of warfarin in the body .

Metabolic Pathways of Hydroxywarfarins

Metabolite	Metabolic Pathway	Impact on Pharmacology
7-Hydroxywarfarin	Oxidation by Cytochromes P450	Reduced anticoagulant activity compared to warfarin
10-Hydroxywarfarin	Oxidation by Cytochromes P450	Higher reduction efficiency than warfarin

Safety and Handling

Phenyl-d5-7-hydroxywarfarin is classified as a hazardous substance, with acute oral toxicity and potential eye damage. It is stored as a combustible solid and requires appropriate handling precautions, including the use of protective equipment such as gloves and eye shields .

Safety Information Table

Hazard Classification	Description
Acute Tox. 4 Oral	Toxic if swallowed
Eye Dam. 1	Causes serious eye irritation
Storage Class	Combustible Solids (WGK 3)

• CAS No.: 94820-65-2
• Product Name: Phenyl-d5-7-hydroxywarfarin
• Molecular Formula: C19H11O5D5
• Molecular Weight: 329.37
• IUPAC Name: 4,7-dihydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one
• Standard InChI: InChI=1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/i2D,3D,4D,5D,6D
• SMILES: CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=C(C=C3)O)OC2=O)O
• Appearance: White Solid
• Melting Point: >199 °C (dec.)
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 17834-03-6 (unlabelled)
• Synonyms: 4,7-Dihydroxy-3-(3-oxo-1-[phenyl-d5)butyl]-2H-1-benzopyran-2-one; 3-(α-Acetonylbenzyl)-4,7-dihydroxycoumarin-d5
• Tag: Warfarin Impurities
• PubChem Compound: 71311832
• Last Modified: Aug 15 2023